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Compound of Interest

Compound Name: 1,3-Dioxolane-2-methanol

Cat. No.: B150767

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The paradigm of modern chemistry is increasingly shifting towards sustainability, with the
principles of green chemistry serving as a guiding framework for the development of
environmentally benign chemical processes and products. Within this context, 1,3-Dioxolane-
2-methanol and its derivatives have emerged as significant players, offering versatile solutions
as green solvents, biofuel additives, and valuable intermediates derived from renewable
feedstocks. This technical guide provides a comprehensive overview of the synthesis,
applications, and physicochemical properties of 1,3-Dioxolane-2-methanol, underscoring its
pivotal role in the advancement of sustainable chemical practices.

Physicochemical and Toxicological Profile

A thorough understanding of the physical, chemical, and safety properties of 1,3-Dioxolane-2-
methanol is fundamental to its application in green chemistry.
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Property Value Reference

Molecular Formula C4H803 [1112][3]

Molecular Weight 104.10 g/mol [11[2][3]

Appearance Colorless liquid [1]

Boiling Point Relatively high [1]

Solubility Miscit?le with water and polar (]
organic solvents

Density ~1.062 g/mL at 25 °C

Flash Point 79 °C (closed cup)

XLogP3 -0.8 [2113]
Stable under normal

Stability conditions, sensitive to strong [1]

acids or bases

Toxicological Information:

While 1,3-Dioxolane-2-methanol is explored for green applications, it is not without potential
hazards. It is classified as a combustible liquid and can be harmful if swallowed.[3] It may also
cause skin and serious eye irritation, as well as respiratory irritation.[3] Some studies indicate
that its use in biochemical experiments may be limited due to potential toxicity.[2] However,
related compounds are noted for their low toxicity, which is a desirable characteristic for green
solvents.[4] Further research into its toxicology and biodegradability is crucial for a complete
environmental impact assessment. One study on a structurally similar compound, 2-methyl-2-
(2-methylpropyl)-1,3-dioxolane-4-methanol, concluded that it is not readily biodegradable.[5]

Green Synthesis of 1,3-Dioxolane Derivatives: The
Glycerol Valorization Pathway

A cornerstone of 1,3-Dioxolane-2-methanol's role in green chemistry is its synthesis from
glycerol, a major byproduct of the biodiesel industry.[6] This process, known as glycerol
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valorization, transforms a low-value waste stream into value-added chemicals, aligning with the
principles of atom economy and the use of renewable feedstocks.[6]

The primary synthetic route involves the acid-catalyzed condensation (acetalization or
ketalization) of glycerol with aldehydes or ketones.[2][6] For instance, the reaction of glycerol
with acetone yields solketal (2,2-Dimethyl-1,3-dioxolane-4-methanol), a valuable biofuel
additive.[6] Similarly, reacting glycerol with paraformaldehyde can produce a mixture including
4-hydroxymethyl-1,3-dioxolane.[6] The use of heterogeneous acid catalysts is particularly
advantageous as they can be easily separated and reused, enhancing the sustainability of the
process.[6] Research has demonstrated high glycerol conversion rates, with one study
reporting an 80.3% conversion using an acidic activated carbon catalyst.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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